Cas no 1536201-31-6 (5-(3-amino-2-hydroxypropyl)-2-fluorobenzonitrile)

• Product Name: 5-(3-amino-2-hydroxypropyl)-2-fluorobenzonitrile
• CAS No: 1536201-31-6
• MF: C₁₀H₁₁FN₂O
• MW: 194.205545663834
• CID: 6176115
• PubChem ID: 83442828
• Update Time: 2025-08-03

5-(3-amino-2-hydroxypropyl)-2-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(3-amino-2-hydroxypropyl)-2-fluorobenzonitrile
• 1536201-31-6
• EN300-1730390

• Inchi： 1S/C10H11FN2O/c11-10-2-1-7(3-8(10)5-12)4-9(14)6-13/h1-3,9,14H,4,6,13H2
• InChI Key： QVOQKWDMOPPKJF-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C#N)CC(CN)O

Computed Properties

• Exact Mass: 194.08554114g/mol
• Monoisotopic Mass: 194.08554114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 70Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles